3-O-Methylgigantol
Overview
Description
3-O-Methylgigantol is a natural product found in Bulbophyllum kwangtungense, Dendrobium moniliforme, and other organisms with data available.
Scientific Research Applications
Pest Control
Emekci (2010) investigated 3-O-Methylgigantol as a potential fumigant for controlling stored product pests. However, its application is restricted due to concerns over adverse effects on food and the environment (Emekci, 2010). Similarly, Schneider et al. (2003) noted its use as a short-term alternative to methyl bromide for pre-plant and post-harvest pest and pathogen control in various cropping systems (Schneider et al., 2003).
Metabolism Impact
Caro et al. (1988) found that 3-Methyladenine, a related compound, promotes glycogen breakdown and inhibits flux through key metabolic pathways, indicating potential impacts on metabolism (Caro et al., 1988).
Attractant for Mosquitoes
Beehler et al. (1994) discovered that 3-methylindole is an effective oviposition attractant and stimulant for Culex quinquefasciatus mosquitoes in field experiments (Beehler et al., 1994).
Anti-Aggregation Activities
Chen et al. (2000) reported that 3-O-Methylgigantol exhibited significant anti-aggregation activities, particularly against arachidonic acid-induced aggregation (Chen et al., 2000).
Autophagy Modulation
Wu et al. (2010) noted that 3-MA, a related compound, has a dual role in modulating autophagy, promoting autophagy flux under nutrient-rich conditions but suppressing starvation-induced autophagy (Wu et al., 2010).
properties
IUPAC Name |
3-[2-(3,4-dimethoxyphenyl)ethyl]-5-methoxyphenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20O4/c1-19-15-9-13(8-14(18)11-15)5-4-12-6-7-16(20-2)17(10-12)21-3/h6-11,18H,4-5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXKMCMZHJBJGCT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCC2=CC(=CC(=C2)OC)O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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